Cas no 69613-89-4 (1-Propanaminium,2-hydroxy-N,N,N-trimethyl-3-(2-propen-1-yloxy)-, chloride (1:1))

• Product Name: 1-Propanaminium,2-hydroxy-N,N,N-trimethyl-3-(2-propen-1-yloxy)-, chloride (1:1)
• CAS No: 69613-89-4
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 510691
• Update Time: 2024-01-30

1-Propanaminium,2-hydroxy-N,N,N-trimethyl-3-(2-propen-1-yloxy)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-hydroxy-N,N,N-trimethyl-3-(2-propen-1-yloxy)-, chloride (1:1)
• [(3-allyloxy-2-hydroxy)propyl]trimethylammonium chloride

• Inchi： 1S/C9H20NO2.ClH/c1-5-6-12-8-9(11)7-10(2,3)4;/h5,9,11H,1,6-8H2,2-4H3;1H/q+1;/p-1
• InChI Key： AOSKMXGKGRLUEQ-UHFFFAOYSA-M
• SMILES： C([N+](C)(C)C)C(O)COCC=C.[Cl-]

Computed Properties

• Exact Mass: 209.11800
• Monoisotopic Mass: 209.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• PSA: 29.46000
• LogP: -2.73990